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For the attention of: Researchers, Scientists, and Electronics Engineers

This technical guide provides a detailed overview of the electrical characteristics of the Toshiba
TD6301AP/AN, a static driver integrated circuit designed for LED, fluorescent lamp (FL), and
liquid crystal display (LCD) receiving frequency digital displays.[1] The information presented is
derived from the official technical data sheet for the component.

Core Functionality

The TD6301AP/AN serves as a static driver for digital displays, particularly in the context of
digital tuning systems.[1] It latches serial data from a system controller to statically display
frequency information. A key feature of this integrated circuit is its output circuit, which includes
a driver, eliminating the need for external transistors.[1] The device is capable of displaying up
to 3.5 digits (maximum of 1999).[1] Data is transferred serially, requiring a three-wire
connection.[1]

Electrical Characteristics

The operational parameters of the TD6301AP/AN are crucial for its proper implementation in
any electronic circuit. The following table summarizes the key electrical characteristics under
the specified test condition of Vcc = 5V and an ambient temperature (Ta) of 25°C, unless
otherwise noted.[1]
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Pin Configuration and Logic

The TD6301AP/AN's functionality is managed through a series of input pins that control data
transfer and display output. The diagram below illustrates the logical flow of signals for data
input and display driving.
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TD6301AP/AN simplified internal logic flow.

Experimental Protocols

The characterization of the TD6301AP/AN's electrical properties involves standard
semiconductor testing methodologies. While specific experimental setups are proprietary to the
manufacturer, a general protocol for measuring key parameters can be outlined.

1. Operating Supply Current (Icc) Measurement:
* Objective: To determine the quiescent current consumption of the device.

¢ Methodology:
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o A stable DC power supply is connected to the Vcc and GND pins.

o The supply voltage (Vcc) is set to the typical value of 5.0V.

o All input pins (Data, CK1, CK2, L/D) are held at a static logic level (e.g., GND).
o The output pins are left unconnected (no load).

o A digital multimeter, configured as an ammeter, is placed in series with the Vcc line to
measure the current drawn by the IC.

o The measurement is taken at a controlled ambient temperature of 25°C.
2. Input Voltage Threshold (VIH and VIL) Measurement:

» Objective: To determine the voltage levels required for the IC to recognize a high or low logic
state.

o Methodology:
o The device is powered with the nominal Vcc of 5.0V.
o Avariable DC voltage source is connected to one of the input pins (e.g., Data).
o The output of a corresponding logic gate within the I1C is monitored.

o For VIH, the input voltage is gradually increased from OV until the internal logic
consistently interprets the input as a high state. The voltage at which this transition occurs
is recorded.

o For VIL, the input voltage is gradually decreased from Vcc until the internal logic
consistently interprets the input as a low state. This transition voltage is recorded.

o This procedure is repeated for all relevant input pins.

The following diagram illustrates a generalized workflow for testing the electrical characteristics
of an integrated circuit like the TD6301AP/AN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the TD6301AP/AN
Integrated Circuit]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826828#td-6301-operating-voltage-and-current]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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